N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide: is a complex organic compound characterized by its unique structure, which includes a cyclopentyl group, a phenyl group, and a 1,3,4-oxadiazole ring with a methyl substituent[_{{{CITATION{{{_1{Design, Synthesis, and Anticancer Evaluation of N-(4-{5-4-(5-Methyl-1 ...
Properties
IUPAC Name |
N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O2/c1-15-22-23-20(26-15)16-11-13-17(14-12-16)21(25)24(19-9-5-6-10-19)18-7-3-2-4-8-18/h2-4,7-8,11-14,19H,5-6,9-10H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFLKNRZOJMOVKH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(O1)C2=CC=C(C=C2)C(=O)N(C3CCCC3)C4=CC=CC=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide typically involves multiple steps, starting with the formation of the 1,3,4-oxadiazole ring[_{{{CITATION{{{1{Design, Synthesis, and Anticancer Evaluation of N-(4-{5-[4-(5-Methyl-1 ...](https://link.springer.com/article/10.1134/S1070428021040187). One common approach is to react a suitable precursor containing the phenyl group with a cyclopentyl derivative under controlled conditions to form the oxadiazole ring[{{{CITATION{{{_1{Design, Synthesis, and Anticancer Evaluation of N-(4-{5-4-(5-Methyl-1 .... The reaction conditions often require the use of strong bases or acids, and the process may involve heating to facilitate the ring closure.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using specialized equipment to ensure consistency and purity. The process would be optimized to maximize yield and minimize by-products, often involving continuous flow reactors or batch processing techniques.
Chemical Reactions Analysis
Types of Reactions: N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form derivatives with different functional groups.
Reduction: Reduction reactions can be used to modify the compound's structure, potentially altering its properties.
Substitution: Substitution reactions can introduce new substituents onto the benzamide or oxadiazole ring.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
Substitution: Various nucleophiles and electrophiles can be employed, depending on the desired substitution.
Major Products Formed: The major products formed from these reactions can include oxidized derivatives, reduced forms, and substituted analogs, each with potentially different biological and chemical properties.
Scientific Research Applications
Chemistry and Biology: In chemistry, this compound can be used as a building block for synthesizing more complex molecules. In biology, it may serve as a probe or inhibitor in biochemical assays to study enzyme activity or receptor binding.
Medicine: N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide has shown potential in medicinal chemistry, particularly in the development of new therapeutic agents. Its unique structure may interact with biological targets, making it a candidate for drug discovery and development.
Industry: In the industrial sector, this compound could be used in the manufacture of advanced materials, such as polymers or coatings, due to its chemical stability and reactivity.
Mechanism of Action
The mechanism by which N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide exerts its effects involves its interaction with specific molecular targets. The oxadiazole ring and phenyl group may bind to enzymes or receptors, modulating their activity. The exact pathways and targets would depend on the biological context in which the compound is used.
Comparison with Similar Compounds
N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine
4-(5-Cyclopentyl-1,3,4-oxadiazol-2-yl)piperidine
N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides
Uniqueness: N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide stands out due to its specific combination of functional groups and structural features, which may confer unique biological and chemical properties compared to similar compounds.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
